Cas no 2866323-06-8 (2H-Indazole-3-methanamine, 2-methyl-, hydrochloride (1:2) )

• Product Name: 2H-Indazole-3-methanamine, 2-methyl-, hydrochloride (1:2)
• CAS No: 2866323-06-8
• MF: C₉H₁₃Cl₂N₃
• MW: 234.125619649887
• CID: 5562290
• Update Time: 2025-10-19

2H-Indazole-3-methanamine, 2-methyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 2H-Indazole-3-methanamine, 2-methyl-, hydrochloride (1:2)

• Inchi： 1S/C9H11N3.2ClH/c1-12-9(6-10)7-4-2-3-5-8(7)11-12;;/h2-5H,6,10H2,1H3;2*1H
• InChI Key： JCRIBAJNTIEKMR-UHFFFAOYSA-N
• SMILES： Cl.N1N(C)C(CN)=C2C=1C=CC=C2.Cl

Additional information on 2H-Indazole-3-methanamine, 2-methyl-, hydrochloride (1:2)

2H-Indazole-3-methanamine, 2-methyl-, hydrochloride (1:2)

The compound CAS No 2866323-06-8, also known as 2H-Indazole-3-methanamine, 2-methyl-, hydrochloride (1:2), is a highly specialized chemical entity with significant applications in the pharmaceutical and chemical industries. This compound is a derivative of indazole, a heterocyclic aromatic compound with two nitrogen atoms in its structure. The presence of the methanamine group and the methyl substitution at the indazole ring introduces unique chemical properties that make it valuable for various research and development purposes.

Indazoles are known for their biological activity and are often used as scaffolds in drug discovery. The hydrochloride salt form of this compound ensures stability and solubility, making it suitable for formulation in pharmaceutical products. Recent studies have highlighted the potential of indazole derivatives in targeting specific biological pathways, such as kinase inhibitors and G-protein coupled receptor (GPCR) modulators. These findings underscore the importance of CAS No 2866323-06-8 in advancing therapeutic interventions for diseases like cancer, inflammation, and neurodegenerative disorders.

The synthesis of 2H-Indazole-3-methanamine, 2-methyl-, hydrochloride (1:2) involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various routes to optimize the yield and purity of this compound, leveraging advancements in catalysis and reaction engineering. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

In terms of applications, this compound has shown promise in preclinical studies as a potential lead molecule for drug development. Its ability to interact with specific biological targets makes it a candidate for further exploration in areas such as oncology and immunology. Additionally, its structural versatility allows for further modification to enhance pharmacokinetic properties, such as bioavailability and metabolic stability.

From an analytical standpoint, the characterization of CAS No 2866323-06-8 has been achieved through advanced spectroscopic techniques like NMR, IR, and mass spectrometry. These analyses confirm its molecular structure and purity, ensuring its reliability for downstream applications. Furthermore, computational chemistry tools have been employed to predict its physicochemical properties and potential interactions with biological systems.

As the field of medicinal chemistry continues to evolve, compounds like CAS No 2866323-06-8 play a pivotal role in driving innovation. Their contribution to understanding complex biological systems and developing novel therapeutics cannot be overstated. With ongoing research into their mechanisms of action and optimization strategies, this compound holds the potential to pave the way for groundbreaking medical advancements.